1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone

• IUPAC Name: 1-(2,6-dimethylmorpholin-4-yl)-2-(4-fluorophenyl)sulfonylethanone
• InChI: InChI=1S/C14H18FNO4S/c1-10-7-16(8-11(2)20-10)14(17)9-21(18,19)13-5-3-12(15)4-6-13/h3-6,10-11H,7-9H2,1-2H3
• InChI Key: ATXSEDJBJBBUED-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H18FNO4S
• Molecular Weight: 315.36 g/mol

Description

1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone (abbreviated as DMF-FPS) is a synthetic organic compound used in a variety of scientific research applications. It is a versatile reagent that is commonly used as a solvent, catalyst, and reactant in laboratory experiments. DMF-FPS is a colorless, volatile liquid that has a low boiling point and a low melting point. It is soluble in a variety of organic solvents, allowing it to be used in a wide range of chemical reactions.

Scientific Research Applications

1. Green Chemistry Applications

The use of morpholino derivatives, such as those mentioned, has been explored in green chemistry, particularly in odorless Corey–Kim and Swern oxidations. These derivatives serve as efficient and environmentally friendly alternatives for traditional reagents due to their ease of separation and lack of odor, making them suitable for various synthetic applications (Nishide et al., 2004).

2. Structural Chemistry

Structural studies have shown the planarity and dihedral angles within molecules similar to "1-(2,6-Dimethylmorpholino)-2-[(4-fluorophenyl)sulfonyl]-1-ethanone," providing insights into their potential interactions and stability in various conditions. This kind of structural information is crucial for the design of new compounds with specific properties (Abdel‐Aziz et al., 2012).

3. Novel Compounds Synthesis

Research into cyclization reactions of related compounds has led to the creation of new sulfonyl group-containing heterocyclic compounds. Such studies are vital for developing novel molecules with potential applications in drug development and materials science (Fan et al., 1998).

4. Anion-Exchange Membranes

Innovative morpholinium-functionalized anion-exchange membranes have been developed for electrochemical applications, like alkaline fuel cells. These membranes exhibit excellent thermal stability, moderate water uptake, and improved alkaline stability, highlighting the broad applicability of morpholinium derivatives in energy technologies (Morandi et al., 2015).

5. Antimicrobial and Antifungal Activities

Compounds containing sulfonyl groups have shown significant antimicrobial and antifungal activities, making them valuable in the development of new antibiotics and antifungal agents. This is particularly relevant in the fight against resistant strains of bacteria and fungi (Janakiramudu et al., 2017).